Cas no 613-03-6 (1,2,4-Triacetoxybenzene)

• Product Name: 1,2,4-Triacetoxybenzene
• CAS No: 613-03-6
• MF: C₁₂H₁₂O₆
• MW: 252.220084190369
• MDL: MFCD00008700
• CID: 38887
• PubChem ID: 69169
• Update Time: 2025-06-07

1,2,4-Triacetoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene-1,2,4-triyl triacetate
• 1,2,4-Phenenyl triacetate
• 1,2,4-Triacetoxybenzene
• (3,4-diacetyloxyphenyl) acetate
• Hydroxyhydroquinone triacetate
• Pyrogallol A
• 2-Hydroxyhydroquinone triacetate
• 1,2,4-Benzenetriol, triacetate
• 1,2,4-Benzenetriacetate
• Triacetate d'hydroxyhydroquinone
• 2,4-Bis(acetyloxy)phenyl acetate
• 1,2,4-Tri-acetoxybenzene
• Triacetate d'hydroxyhydroquinone [French]
• 1,2,4-Benzenetriol triacetate
• AESFGSJWSUZRGW-UHFFFAOYSA-N
• 903T7H7CP1
• 1,2,4-Benzenetriol, 1,2,4

• MDL： MFCD00008700
• Inchi： 1S/C12H12O6/c1-7(13)16-10-4-5-11(17-8(2)14)12(6-10)18-9(3)15/h4-6H,1-3H3
• InChI Key： AESFGSJWSUZRGW-UHFFFAOYSA-N
• SMILES： CC(OC1C=C(OC(=O)C)C(OC(=O)C)=CC=1)=O
• BRN： 2138876

Computed Properties

• Exact Mass: 252.06300
• Monoisotopic Mass: 252.063388
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 78.9

Experimental Properties

• Color/Form: Slightly beige powder
• Density: 1.3694 (rough estimate)
• Melting Point: 95.0 to 98.0 deg-C
• Boiling Point: 357℃ at 760 mmHg
• Flash Point: 157.9±25.2 °C
• Refractive Index: 1.5080 (estimate)
• PSA: 78.90000
• LogP: 1.46250
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1,2,4-Triacetoxybenzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• RTECS：DC4800000
• TSCA：Yes
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on 1,2,4-Triacetoxybenzene

Introduction to 1,2,4-Triacetoxybenzene (CAS No: 613-03-6)

1,2,4-Triacetoxybenzene, with the chemical formula C₈H₈O₄, is a significant compound in the field of organic chemistry and pharmaceutical research. Its molecular structure consists of a benzene ring substituted with three acetate groups at the 1, 2, and 4 positions. This compound has garnered attention due to its unique reactivity and potential applications in synthetic chemistry and medicinal chemistry. The systematic name underscores its derivation from benzene through the replacement of hydroxyl groups with acetate moieties, highlighting its role as a derivative of benzoic acid.

The synthesis of 1,2,4-triacetoxybenzene typically involves the acetylation of hydroxylated benzene derivatives. One common synthetic route includes the methylation of o-cresol followed by sequential acetylation. This method leverages the reactivity of phenolic compounds with acetyl chloride or acetic anhydride in the presence of a catalyst such as sulfuric acid or pyridine. The regioselectivity of this reaction is influenced by the electron-donating effects of the hydroxyl groups, which direct the acetylation primarily at the ortho and para positions relative to each hydroxyl group.

The structural features of 1,2,4-triacetoxybenzene make it a versatile intermediate in organic synthesis. The presence of three acetate groups enhances its solubility in polar organic solvents and provides multiple sites for further functionalization. For instance, hydrolysis of the acetate groups can yield 1,2,4-trihydroxybenzene, which is a key precursor in the synthesis of various flavonoids and polyphenolic compounds. Additionally, selective reduction or elimination reactions can lead to more complex aromatic structures with potential pharmaceutical applications.

In recent years, 1,2,4-triacetoxybenzene has been explored for its role in developing novel pharmaceutical agents. Its derivatives have shown promise as intermediates in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic compounds. The acetate groups can be strategically removed or modified to introduce bioactive moieties that interact with specific biological targets. For example, studies have demonstrated that certain derivatives of 1,2,4-triacetoxybenzene exhibit inhibitory activity against enzymes involved in pain signaling pathways.

The compound's reactivity also makes it valuable in material science applications. Researchers have investigated its use as a monomer or intermediate in polymer synthesis, particularly in the development of biodegradable polymers and specialty coatings. The ester functionalities in 1,2,4-triacetoxybenzene allow for copolymerization with other monomers to create materials with tailored properties such as flexibility or thermal stability. These advancements underscore the compound's broad utility beyond traditional pharmaceuticals.

From an industrial perspective, the production and handling of 1,2,4-triacetoxybenzene must adhere to stringent quality control measures to ensure consistency and purity. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to verify its chemical structure and assess impurities. Manufacturers also focus on optimizing synthetic routes to improve yield and reduce environmental impact.

The safety profile of 1,2,4-triacetoxybenzene is another critical consideration during its production and application. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling procedures are essential to minimize exposure risks. Personal protective equipment (PPE), including gloves and safety goggles, should be used when working with this compound in laboratory or industrial settings. Additionally, adequate ventilation and waste disposal methods must be implemented to comply with environmental regulations.

Recent research has also highlighted the role of 1,2,4-triacetoxybenzene in green chemistry initiatives. Innovations in synthetic methodologies aim to reduce solvent usage and minimize waste generation throughout production processes. For instance, catalytic acetylation techniques have been developed that employ recyclable catalysts or operate under milder conditions compared to traditional methods. These advancements align with global efforts to promote sustainable chemical manufacturing practices.

The future prospects for 1,2,4-triacetoxybenzene remain promising as new applications continue to emerge across multiple disciplines. Ongoing studies are exploring its potential use in agrochemicals as a precursor for herbicides or fungicides with improved efficacy and environmental compatibility. Furthermore，the compound's ability to undergo diverse chemical transformations positions it as a valuable building block for innovative drug discovery programs.

In conclusion,1，2，4-Triacetoxybenzene（CAS No: 613-03-6）is a multifaceted compound with significant implications in organic synthesis，pharmaceutical research，and material science。Its unique structural features enable diverse applications，from drug development to sustainable manufacturing practices。As scientific understanding advances，the utility of this compound is expected to expand，further solidifying its importance in modern chemistry。